Cas no 2639419-41-1 (Methyl 2-(benzylamino)-5-chloropyrimidine-4-carboxylate)

• Product Name: Methyl 2-(benzylamino)-5-chloropyrimidine-4-carboxylate
• CAS No: 2639419-41-1
• MF: C₁₃H₁₂ClN₃O₂
• MW: 277.706281661987
• CID: 5641103
• PubChem ID: 165903371
• Update Time: 2025-11-01

Methyl 2-(benzylamino)-5-chloropyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(benzylamino)-5-chloropyrimidine-4-carboxylate
• 2639419-41-1
• EN300-27782196
• Methyl 2-(benzylamino)-5-chloropyrimidine-4-carboxylate

• Inchi： 1S/C13H12ClN3O2/c1-19-12(18)11-10(14)8-16-13(17-11)15-7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,15,16,17)
• InChI Key： PPNDLXFYGSHPKZ-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1C(=O)OC)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 277.0618043g/mol
• Monoisotopic Mass: 277.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.1Ų

Additional information on Methyl 2-(benzylamino)-5-chloropyrimidine-4-carboxylate

Methyl 2-(benzylamino)-5-chloropyrimidine-4-carboxylate (CAS No: 2639419-41-1)

Methyl 2-(benzylamino)-5-chloropyrimidine-4-carboxylate, identified by its CAS number 2639419-41-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzylamino group at the 2-position and a chloropyrimidine core, make it a promising candidate for further investigation in drug discovery and development.

The synthesis and characterization of Methyl 2-(benzylamino)-5-chloropyrimidine-4-carboxylate involve meticulous chemical processes that ensure high purity and yield. The benzylamino moiety contributes to the compound's ability to interact with biological targets, while the chloropyrimidine ring provides a scaffold for further functionalization. These attributes have made this compound a subject of interest in academic and industrial research settings.

In recent years, there has been a growing emphasis on the development of novel pyrimidine derivatives as potential therapeutic agents. Pyrimidines are fundamental components of nucleic acids, and modifications to their structure can lead to compounds with enhanced pharmacological properties. Methyl 2-(benzylamino)-5-chloropyrimidine-4-carboxylate is being explored for its potential role in inhibiting various enzymes and receptors that are implicated in diseases such as cancer, inflammation, and infectious disorders.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The chloropyrimidine core can be further modified through various chemical reactions, allowing researchers to tailor its properties for specific applications. For instance, it can be used as a precursor in the synthesis of more complex molecules that exhibit targeted biological activity. This flexibility makes it an invaluable tool in the chemist's arsenal.

The benzylamino group in Methyl 2-(benzylamino)-5-chloropyrimidine-4-carboxylate also plays a crucial role in its interactions with biological systems. This group can form hydrogen bonds with polar residues in proteins, enhancing binding affinity. Additionally, it can serve as a site for post-translational modifications, which can further modulate the compound's biological effects. These features make it an attractive candidate for developing small-molecule inhibitors.

Recent studies have highlighted the potential of Methyl 2-(benzylamino)-5-chloropyrimidine-4-carboxylate in addressing unmet medical needs. Researchers have demonstrated its efficacy in preclinical models for several indications. For example, it has shown promise in inhibiting kinases that are overexpressed in certain types of cancer. The ability to modulate these kinases could lead to novel therapeutic strategies that target the underlying mechanisms of tumor growth and progression.

The compound's mechanism of action is another area of active investigation. Initial studies suggest that it may exert its effects by interfering with key signaling pathways that are critical for cell proliferation and survival. By disrupting these pathways, Methyl 2-(benzylamino)-5-chloropyrimidine-4-carboxylate could potentially induce apoptosis or inhibit cell division in cancerous cells. Further research is needed to fully elucidate its mode of action and identify any potential off-target effects.

In addition to its applications in oncology, Methyl 2-(benzylamino)-5-chloropyrimidine-4-carboxylate is being explored for its potential use in treating inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and cardiovascular diseases. By targeting inflammatory pathways, this compound could help mitigate symptoms associated with these conditions.

The synthesis of Methyl 2-(benzylamino)-5-chloropyrimidine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques are employed to ensure high yields and purity. These techniques include catalytic hydrogenation, nucleophilic substitution reactions, and protecting group strategies. The optimization of these synthetic routes is crucial for producing sufficient quantities of the compound for further research and development.

The analytical characterization of Methyl 2-(benzylamino)-5-chloropyrimidine-4-carboxylate is equally important. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are used to confirm its structure and assess its purity. These analytical methods provide valuable insights into the compound's chemical properties and help ensure its suitability for biological testing.

In conclusion, Methyl 2-(benzylamino)-5-chloropyrimidine-4-carboxylate (CAS No: 2639419-41-1) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting various diseases. Ongoing studies continue to uncover new applications and mechanisms of action for this compound, highlighting its importance in advancing drug discovery efforts.